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Technical Specifications of Cicletanine-d4
Hydrochloride

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S864552

CAS No.: 1189491-41-5

Compound Focus: Cicletanine-d4 Hydrochloride

Get Quote

The table below consolidates the key technical data for the deuterated standard, Cicletanine-d4

Hydrochloride.
Property Specification
CAS Number 1189491-41-5 [1] [2] [3]

Molecular Formula

Molecular Weight

Chemical Name

Storage

PSA

C14H9D4CI2NO2 [1] [4] [2]

302.19 g/mol [1] [4] [2]

Deuterium-labeled Cicletanine Hydrochloride [2] [3]

Store at room temperature (recommended conditions may vary by supplier) [2] [3]

44.48 [5]

Supplier Information

This compound is available from several specialty chemical suppliers for research purposes. The table below

lists the identified suppliers.
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Supplier Catalogue Number Available Sizes

Santa Cruz Biotechnology [4] sc-217892 1 mg
MedChemExpress (MCE) [2] [3] HY-141730S 1 mg, 10 mg
Pharmaffiliates [1] PA STI 021370 Information not specified
SynZeal [6] SZ-C274D01 Synthesis on demand

Research Context & Applications

Cicletanine is the non-deuterated parent compound and is used in the treatment of hypertension [1]. It has

also been studied as a potential treatment for diabetes, hypokalemia, and hyponatremia [6].

The deuterated standard, Cicletanine-d4 Hydrochloride, is primarily used in pharmaceutical research and

development. Its main applications include [2] [3]:

¢ Internal Standard: It serves as an internal standard for the quantitative analysis of Cicletanine using
advanced techniques like LC-MS, GC-MS, or NMR.

e Tracer: The compound can be used as a tracer to study the pharmacokinetic and metabolic profiles
of the drug during the development process.

The following diagram illustrates the typical workflow for using this deuterated standard in analytical

research:
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> Workflow for using Cicletanine-d4 Hydrochloride as an internal standard in bioanalysis.

How to Proceed with Your Research

The search results provide a solid foundation but lack the detailed experimental protocols requested.

¢ For Detailed Documentation: | recommend visiting the supplier websites (particularly
MedChemExpress and Santa Cruz Biotechnology) directly. They typically provide a Certificate of
Analysis (COA) for each product lot, which contains detailed purity data.
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e For Experimental Protocols: The specific methodologies for experiments using this standard would
be found in published scientific literature. You can search databases like PubMed using the
compound's CAS number (1189491-41-5) or name to find research articles that detail its use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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